Cas no 1189911-53-2 (Ethyl 2-Oxo-4-phenylbutyrate-d5)

• Product Name: Ethyl 2-Oxo-4-phenylbutyrate-d5
• CAS No: 1189911-53-2
• Molecular Formula: C₁₂H₁₄O₃
• Molecular Weight: 206.23776
• CID: 824420
• PubChem ID: 71316651

Ethyl 2-Oxo-4-phenylbutyrate-d5 Properties

Names and Identifiers

• ETHYL 2-OXO-4-PHENYLBUTYRATE D5
• Ethyl 2-Oxo-4-phenylbutyrate-d5
• 2-Oxo-4-phenylbutyric Acid Ethyl Ester-d5
• A-Oxo-benzenebutanoic Acid Ethyl Ester-d5
• Ethyl 2-Oxo-4-phenylbutanoate-d5
• Ethyl 4-Phenyl-2-oxobutanoate-d5
• Ethyl 4-Phenyl-2-oxobutyrate-d5
• Ethyl Benzylpyruvate-d5

Computed Properties

• Exact Mass: 211.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 211.125678034g/mol
• Heavy Atom Count: 15
• Complexity: 217
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 1.75140
• PSA: 43.37000